Cas no 84547-96-6 (1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro-)

1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro- structure
84547-96-6 structure
Product Name:1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro-
CAS No:84547-96-6
MF:C4H3ClN4O4
MW:206.544018983841
CID:4215316
PubChem ID:3112953
Update Time:2025-04-24

1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro-
    • 4-chloro-1-methyl-3,5-dinitro-1H-pyrazole
    • AKOS000521049
    • 4-chloro-N-methyl-3,5-dinitropyrazole
    • 84547-96-6
    • STK332127
    • EU-0066743
    • 4-chloro-1-methyl-3,5-dinitropyrazole
    • EN300-7426228
    • JDA54796
    • CS-0259814
    • DTXSID701269054
    • Inchi: 1S/C4H3ClN4O4/c1-7-4(9(12)13)2(5)3(6-7)8(10)11/h1H3
    • InChI Key: VKCXIULUEMQTNL-UHFFFAOYSA-N
    • SMILES: N1(C)C([N+]([O-])=O)=C(Cl)C([N+]([O-])=O)=N1

Computed Properties

  • Exact Mass: 205.9842823Da
  • Monoisotopic Mass: 205.9842823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 109Ų

1H-Pyrazole, 4-chloro-1-methyl-3,5-dinitro- Pricemore >>

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